Cas no 1219636-62-0 (3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1219636-62-0
• MF: C₆H₅FN₄
• MW: 152.129103422165
• CID: 4817846
• Update Time: 2025-06-08

3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H5FN4/c1-11-6-4(5(7)10-11)2-8-3-9-6/h2-3H,1H3
• InChI Key： LJNRIGDRJYGXTM-UHFFFAOYSA-N
• SMILES： FC1C2=CN=CN=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 0.6
• Topological Polar Surface Area: 43.6

Additional information on 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1219636-62-0)

3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1219636-62-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of a fluorine atom at the 3-position and a methyl group at the 1-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The pyrazolopyrimidine core is a privileged structure in medicinal chemistry, often found in biologically active molecules targeting various diseases. Its fused ring system allows for multiple points of functionalization, enabling the synthesis of diverse derivatives with tailored pharmacological properties. The fluorine substituent, in particular, is frequently incorporated into drug molecules due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has been studied for its potential applications in the development of therapeutic agents. One of the most compelling areas of research involves its use as a precursor or intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function.

Recent studies have demonstrated the efficacy of 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives as inhibitors of tyrosine kinases. For instance, modifications at the 5-position of the pyrazolopyrimidine ring have been shown to enhance binding to the ATP-binding site of kinases such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These proteins are involved in inflammatory responses and immune regulation, making them attractive targets for therapeutic intervention.

The fluorine atom at the 3-position contributes to the compound's bioactivity by influencing its electronic properties. Fluorine's ability to deshield adjacent protons through hyperconjugation can enhance binding interactions with biological targets. Additionally, fluorine can participate in hydrogen bonding or π-stacking interactions, further stabilizing enzyme-inhibitor complexes. These effects make 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives particularly potent candidates for drug development.

Another area of interest involves the use of 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine in the development of antiviral agents. The pyrazolopyrimidine scaffold has been explored for its ability to interfere with viral replication cycles. Specifically, derivatives of this compound have shown promise in inhibiting enzymes essential for viral polymerization and assembly. The methyl group at the 1-position provides additional flexibility for structural optimization, allowing chemists to fine-tune properties such as solubility and bioavailability.

The synthesis of 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic reactions that highlight its synthetic accessibility. Common synthetic routes include condensation reactions between hydrazines and β-ketoesters or β-ketoamides, followed by functionalization at specific positions using fluorinating agents and alkylating reagents. These methods leverage well-established principles in heterocyclic chemistry to construct complex molecular frameworks efficiently.

In conclusion, 3-Fluoro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1219636-62-0) represents a valuable scaffold for pharmaceutical research due to its structural features and biological potential. Ongoing studies continue to explore its applications in kinase inhibition, antiviral therapy, and other therapeutic areas. As our understanding of biological targets advances，the demand for structurally diverse and bioactive compounds like this one will only grow，driving further innovation in drug discovery.